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Introduction and Application Notes

Didecyldimethylammonium chloride (DDAC), a quaternary ammonium compound, is a potent
cationic surfactant widely utilized as a broad-spectrum biocide, antiseptic, and disinfectant.[1]
Its efficacy against bacteria, fungi, and some viruses makes it a valuable tool in pharmaceutical
research, drug development, and for disinfecting laboratory equipment and surfaces.[2] The
biocidal activity of DDAC is concentration-dependent; it can be bacteriostatic (inhibiting growth)
at lower concentrations and bactericidal (killing microorganisms) at higher concentrations.[3][4]

The primary mechanism of action involves the electrostatic interaction of the positively charged
DDAC molecule with the negatively charged components of microbial cell surfaces.[4] This
initial attraction is followed by the intercalation of its two long, hydrophobic decyl chains into the
lipid bilayer of the cell membrane. This process disrupts membrane integrity, leading to the
leakage of essential intracellular components and ultimately, cell death.[2][4][5]

The preparation of stable and effective DDAC solutions requires careful consideration of its
physicochemical properties, including its solubility, critical micelle concentration (CMC), and
stability under various conditions.

1.1 Clarification of "DTAC" vs. "DDAC"

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b139700?utm_src=pdf-interest
https://www.keruichemical.com/news/explaination-on-didecyl-dimethyl-ammonium-chloride-ddacd1021/
https://www.atamanchemicals.com/didecyldimethylammonium-chloride_u30472/
https://en.wikipedia.org/wiki/Didecyldimethylammonium_chloride
https://www.nbinno.com/article/cationic-surfactants/science-behind-ddac-surfactant-biocidal-mechanisms-tq
https://www.nbinno.com/article/cationic-surfactants/science-behind-ddac-surfactant-biocidal-mechanisms-tq
https://www.atamanchemicals.com/didecyldimethylammonium-chloride_u30472/
https://www.nbinno.com/article/cationic-surfactants/science-behind-ddac-surfactant-biocidal-mechanisms-tq
https://pubmed.ncbi.nlm.nih.gov/17927049/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The acronym "DTAC" can be ambiguous, sometimes referring to Dodecyltrimethylammonium
chloride. This document specifically addresses Didecyldimethylammonium Chloride (DDAC),
which features two C10 alkyl chains and is a common active ingredient in disinfectants and
biocidal formulations.

1.2 Critical Micelle Concentration (CMC)

As a surfactant, DDAC molecules in an agueous solution will self-assemble into spherical
structures called micelles above a specific concentration known as the Critical Micelle
Concentration (CMC).[6][7] Below the CMC, DDAC exists primarily as individual monomers.
The formation of micelles can affect the solution's properties and its interaction with biological
systems. The reported CMC for DDAC is approximately 0.98 mM.[6]

1.3 Factors Influencing Solution Stability

e Solubility: DDAC has limited, but measurable, solubility in water.[8][9] However, sources also
describe it as easily soluble, which may be attributed to its tendency to form micelles,
enhancing its dispersion in aqueous solutions.[1][10] It exhibits better solubility in organic
solvents like ethanol and acetone.[8] For preparing aqueous stock solutions, gentle heating
may improve dissolution.[8]

o pH: DDAC is hydrolytically stable across a wide pH range, typically between pH 5 and 9.[11]
[12] Its bactericidal properties are highly effective within a pH range of 6 to 9.[13]

o Temperature: While stable at ambient temperatures, concentrated stock solutions are best
stored at -20°C to ensure long-term stability. DDAC begins to decompose at temperatures
above 180°C.[14]

e Incompatibilities: DDAC is incompatible with strong oxidizing agents.[14]

Quantitative Data Summary

The following table summarizes key quantitative data for Didecyldimethylammonium Chloride
(DDAC).
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Property Value References
CAS Number 7173-51-5 [3][9]
Molecular Formula C22H4sCIN [9]
Molecular Weight 362.08 g/mol [3][10]
Appearance C.:olc')rless. to pale yellow (1]
liquid/solid
Water Solubility (20°C) 0.65 g/L (1.79 mM) [9]
Critical Micelle Conc. (CMC) ~0.98 mM (~0.355 g/L) [6]
Effective pH Range 6.0-9.0 [13]
Hydrolytic Stability StableatpH 5, 7, and 9 [12][14]
Incompatibilities Strong oxidizing agents [14]

Experimental Protocols

Safety Precaution: DDAC is an irritant.[11] Always wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, when handling the solid

compound and its solutions.

Protocol 1: Preparation of a 100 mM Concentrated
Aqueous Stock Solution

This protocol describes the preparation of a 100 mM stock solution of DDAC in water.

Materials:

Calibrated analytical balance

High-purity, sterile distilled or deionized water

Sterile 50 mL conical tube or glass bottle

Didecyldimethylammonium chloride (DDAC) powder (MW: 362.08 g/mol )
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Magnetic stirrer and stir bar (optional)

Water bath (optional)

Sterile 0.22 um syringe filter

Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquots
Methodology:

o Calculate Required Mass: To make 50 mL of a 100 mM (0.1 mol/L) solution, calculate the
mass of DDAC needed: Mass = 0.1 mol/L * 0.050 L * 362.08 g/mol =1.81 g

e Weighing: Carefully weigh out 1.81 g of DDAC powder and transfer it to the 50 mL conical
tube.

 Dissolution:
o Add approximately 40 mL of sterile, high-purity water to the tube.

o Secure the cap and mix by vortexing or using a magnetic stirrer until the powder is fully
dissolved.

o Due to DDAC's limited water solubility, gentle warming in a water bath (e.g., 37-40°C) may
be required to facilitate dissolution.[8] Do not overheat.

» Volume Adjustment: Once fully dissolved, add sterile water to bring the final volume to
exactly 50 mL. Mix thoroughly to ensure a homogenous solution.

« Sterilization: To ensure the stock solution is sterile for use in biological experiments, filter it
through a 0.22 um syringe filter into a new sterile container.

o Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 1 mL) in sterile
cryovials.
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o Label each aliquot clearly with the compound name, concentration (100 mM), and date of
preparation.

o Store the aliquots at -20°C for long-term stability.

Protocol 2: Preparation of a Working Solution from
Stock

This protocol details the dilution of the 100 mM stock solution to a final working concentration
for an experiment.

Materials:
e 100 mM DDAC stock solution (from Protocol 1)

o Sterile experimental solvent (e.g., cell culture medium, phosphate-buffered saline (PBS), or
other relevant buffer)

 Sterile tubes for dilution
Methodology:

e Thaw Stock Solution: Remove an aliquot of the 100 mM DDAC stock solution from the -20°C
freezer. Allow it to thaw completely at room temperature.

e Calculate Dilution: Use the formula M1V1 = M2V2 to determine the volume of stock solution
needed.

o Example: To prepare 10 mL of a 100 uM working solution:

M1 =100 mM = 100,000 uM

n V1=7?
= M2=100 uM
= V2=10mL
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= V1= (100 pM * 10 mL) / 100,000 pM = 0.01 mL = 10 pL
 Dilution:
o In a sterile tube, add 9.99 mL of the desired sterile experimental solvent.
o Add 10 pL of the 100 mM DDAC stock solution to the solvent.

e Mixing: Cap the tube and mix thoroughly by vortexing or inverting several times to ensure the
working solution is homogenous.

o Use: The working solution is now ready for immediate use in your experiment. It is best
practice to prepare working solutions fresh for each experiment.

Visualizations

The following diagrams illustrate key workflows and concepts related to the preparation and
use of DDAC solutions.
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Workflow for Preparing Stable DDAC Solution

/Stock Solution Preparation\
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(3. Adjust to Final Volume)

(4. Sterile Filter (0.22 pm))

- J
)

Storagg & Use

(5. Aliquot into Sterile Vials)

(6. Store at -20°C)

7. Thaw & Dilute to
Working Concentration

8. Use in Experiment
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Caption: A step-by-step workflow for preparing and storing stable DDAC solutions.
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Factors Influencing DDAC Solution Stability

DDAC

Solution Stability

Solvent Incompatibilities

Store stock at -20°C Stable from pH 5-9 Limited water solubility Avoid strong
Decomposes >180°C Effective from pH 6-9 Soluble in ethanol, acetone oxidizing agents

Click to download full resolution via product page

Caption: Key environmental and chemical factors that affect DDAC solution stability.
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DDAC Mechanism of Action on a Bacterial Cell
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Caption: The biocidal mechanism of DDAC, leading to bacterial cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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